Cas no 2320211-83-2 (8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2320211-83-2
• MF: C₁₆H₁₈BrN₃O₂S
• MW: 396.302021503448
• CID: 5339836
• Update Time: 2025-06-03

8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-8-((2-bromophenyl)sulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane
• 8-(2-bromophenyl)sulfonyl-3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane
• 8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C16H18BrN3O2S/c17-15-4-1-2-5-16(15)23(21,22)20-12-6-7-13(20)11-14(10-12)19-9-3-8-18-19/h1-5,8-9,12-14H,6-7,10-11H2
• InChI Key： YLTZMDZLZXJZTP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1C2CC(CC1CC2)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 524
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6

Additional information on 8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

8-(2-Bromobenzenesulfonyl)-3-(1H-Pyrazol-1-yl)-8-Azabicyclo[3.2.1]octane: A Comprehensive Overview

The compound 8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 2320211-83-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse biological activities. The molecule incorporates a bicyclo[3.2.1]octane framework, a pyrazole ring, and a benzenesulfonyl group, each contributing to its functional diversity and pharmacological profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging advanced methodologies such as Suzuki-Miyaura coupling and Stille cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its structural modification for enhanced bioavailability and efficacy. The bicyclo[3.2.1]octane core is particularly noteworthy due to its rigid structure, which provides stability and enhances the molecule's ability to interact with biological targets such as enzymes and receptors.

The pyrazole moiety in the molecule is a heterocyclic aromatic ring that is known for its versatility in medicinal chemistry. Pyrazole derivatives are widely explored for their anti-inflammatory, antitumor, and antimicrobial properties. In this compound, the pyrazole ring is strategically positioned to enhance the molecule's electronic properties, making it an attractive candidate for further pharmacological studies.

The benzenesulfonyl group attached to the bicyclic framework introduces additional functionality by providing electron-withdrawing effects, which can modulate the compound's reactivity and selectivity towards specific biological targets. This group also contributes to the molecule's lipophilicity, a critical factor in drug design for ensuring optimal absorption and distribution within the body.

Recent studies have highlighted the potential of this compound in targeting various disease states, including cancer and neurodegenerative disorders. For instance, research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cell proliferation and survival pathways. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In terms of synthetic applications, this compound serves as a valuable building block for constructing more complex molecules with enhanced therapeutic potential. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor the molecule's properties according to specific therapeutic needs.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for preclinical and clinical studies.

In conclusion, 8-(2-bromobenzenesulfonyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane represents a cutting-edge advancement in organic synthesis with immense potential in drug discovery and development. Its unique structural features, combined with recent research findings, underscore its role as a versatile tool in addressing unmet medical needs across various therapeutic areas.